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Compound of Interest
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Cat. No.: B14671962

A Comparative Guide to the Thermal Conductivity of Beryllium-Nickel and Aluminum Alloys

For researchers, scientists, and drug development professionals, the selection of materials with
specific thermal and mechanical properties is a critical aspect of experimental design and
apparatus construction. This guide provides an objective comparison of the thermal
conductivity and other relevant properties of beryllium-nickel and aluminum alloys, supported
by available data.

Overview

Beryllium-nickel (Be-Ni) and aluminum (Al) alloys are two classes of metallic materials with
distinct property profiles. Aluminum alloys are widely used due to their low density, good
thermal conductivity, and ease of manufacturing. Beryllium-nickel alloys, on the other hand, are
known for their high strength, hardness, and excellent performance at elevated temperatures,
though their thermal conductivity is generally lower than that of aluminum alloys.

Data Presentation

The following tables summarize the key physical and mechanical properties of selected
beryllium-nickel and aluminum alloys for easy comparison.

Table 1: Thermal and Mechanical Properties of Beryllium-Nickel Alloys
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Beryllium-Nickel Alloy 360 Beryllium-Nickel Casting

Propert
perty (UNS N03360) Alloy (FA230)

o Superior to steel, specific value
Thermal Conductivity (W/m-K) 48[1][2] ) )
not readily available[3]

Density (g/cm3) 8.27[1] 8.24
Tensile Strength, Ultimate )
up to 2070 Data not available
(MPa)
Coefficient of Thermal
14.5x 10-% 14.4 x 10-¢

Expansion (/°C)

Table 2: Thermal and Mechanical Properties of Common Aluminum Alloys

Aluminum Alloy Aluminum Alloy Aluminum Alloy
Property

1100 6061 7075
Thermal Conductivity

218 167 130[2][4]
(W/m-K)
Density (g/cm3) 271 2.70 2.81[4]
Tensile Strength,

_ 90 310 572[4]

Ultimate (MPa)
Coefficient of Thermal

23.6 x10°° 23.6 x10°% 23.6 x 107%[4]

Expansion (/°C)

Direct Comparison: Beryllium-Nickel 360 vs.
Aluminum 7075

A direct comparison of properties between Nickel-Beryllium Alloy 360 and 7075 aluminum alloy
highlights their distinct characteristics.[2]

Table 3: Head-to-Head Comparison
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Property Nickel Beryllium 360 7075 Aluminum
Thermal Conductivity (W/m-K) 48 130
Density (g/cm3) 8.3 2.81
Ultimate Tensile Strength
780 - 1860 240 - 590
(MPa)
Yield Strength (MPa) 380 - 1590 120 - 510
Melting Point (°C) 1200 - 1330 480 - 640

Experimental Protocols

The determination of thermal conductivity of these alloys is typically performed using
standardized experimental methods to ensure accuracy and comparability of the data.

Laser Flash Method (ASTM E1461)

A prevalent technique for measuring thermal diffusivity, from which thermal conductivity is
calculated, is the Laser Flash Method, standardized as ASTM E1461.

Methodology:

Sample Preparation: A small, disc-shaped sample of the alloy is prepared with a specific
thickness. The surfaces are made parallel and flat. Often, a thin layer of graphite is applied to
the surfaces to increase the absorption of the laser pulse and the emission of thermal
radiation.

Apparatus: The sample is placed in a furnace that allows for testing at various temperatures.
One side of the sample is subjected to a very short pulse of energy from a laser.

Measurement: An infrared detector is focused on the rear face of the sample to measure the
temperature change as a function of time.

Calculation: The thermal diffusivity (a) is calculated from the thickness of the sample and the
time it takes for the rear face to reach a certain percentage of its maximum temperature rise.
The thermal conductivity (k) is then determined using the following equation:
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k=a-p-Cp

where:

[¢]

k is the thermal conductivity

[¢]

a is the thermal diffusivity

[e]

p is the density of the material

o

C, is the specific heat capacity of the material

Density and specific heat capacity are measured separately using appropriate standard
methods.

Visualization of Comparison Logic

The following diagram illustrates the logical workflow for comparing the thermal conductivity of
beryllium-nickel and aluminum alloys.
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Caption: Logical workflow for comparing Be-Ni and Al alloys.

Signaling Pathway for Material Selection

The decision-making process for selecting between these two alloy families can be visualized
as a signaling pathway, where application requirements trigger the evaluation of material
properties.
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Caption: Decision pathway for alloy selection.

Conclusion

The choice between beryllium-nickel and aluminum alloys is highly dependent on the specific
requirements of the application.

¢ Aluminum alloys are the preferred choice when high thermal conductivity and low density are
the primary considerations. Their wide availability and lower cost also make them an
attractive option for a broad range of applications.

» Beryllium-nickel alloys excel in applications demanding high strength, hardness, and stability
at elevated temperatures. While their thermal conductivity is lower than that of aluminum
alloys, it is still superior to that of many steels, making them suitable for applications where a
combination of good thermal performance and exceptional mechanical properties is required.
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For researchers and scientists, a thorough evaluation of the trade-offs between thermal
performance, mechanical integrity, operating temperature, and cost is essential for optimal
material selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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